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Compound of Interest

Compound Name: A-790742

Cat. No.: B1251503

Get Quote

Compound: A-790742 Therapeutic Class: HIV-1 Protease Inhibitor (Symmetry-based) Primary

Application: Antiretroviral PK/PD studies; Safety profiling (Hyperbilirubinemia reduction)

Source: Abbott Laboratories (Discovery Phase)[1]

Abstract & Mechanism of Action
A-790742 is a symmetry-based inhibitor of HIV-1 protease, designed to overcome resistance

mutations and reduce metabolic side effects associated with earlier protease inhibitors (PIs)

like ritonavir and indinavir.[1] Unlike first-generation PIs, A-790742 demonstrates a superior

resistance profile against multi-drug resistant (MDR) HIV-1 strains and exhibits significantly

reduced potential for hyperbilirubinemia (jaundice), a common adverse event in this drug class.

[1]

Mechanism of Action (Pathway)
A-790742 binds to the active site of the HIV-1 protease dimer, a C2-symmetric aspartyl

protease. By mimicking the transition state of the substrate, it prevents the enzyme from

cleaving the viral Gag and Gag-Pol polyprotein precursors. This inhibition blocks the maturation

of viral particles, rendering them non-infectious.[1]
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Figure 1: Mechanism of Action of A-790742.[1] The compound competitively inhibits HIV-1

protease, preventing the cleavage of polyproteins necessary for viral maturation.[1]

Chemical Properties & Formulation
A-790742 is highly lipophilic with low aqueous solubility. Successful in vivo administration

requires a vehicle that enhances solubility to ensure consistent bioavailability.
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Property Description

Chemical Structure
Symmetry-based core with P1-substituted

pyridyl groups.[1]

Solubility
Low in water; soluble in DMSO, Ethanol, and

PEG400.[1]

Stability
Stable in solid state.[1] Solutions should be

prepared fresh or stored at -20°C.

Recommended Vehicle Formulations
Select the vehicle based on the route of administration. Vehicle A is the standard Abbott

protocol for this series.

Vehicle A (Standard Oral/IV):

Composition: 5% Ethanol + 95% Polyethylene Glycol 400 (PEG400).[1]

Preparation: Dissolve A-790742 in Ethanol first (vortex until clear), then slowly add PEG400

while vortexing. Sonicate if necessary.[1]

Vehicle B (Alternative for High Dose):

Composition: 20% Ethanol : 30% Propylene Glycol : 50% D5W (5% Dextrose in Water).[1]

Note: This vehicle is often used for IV bolus to prevent precipitation upon injection.

Dosage & Administration Protocols
A. Pharmacokinetics (PK) Study (Rat & Dog)
This protocol determines the oral bioavailability (F), half-life (t1/2), and clearance (Cl) of A-
790742.[1]

Species: Sprague-Dawley Rats (Male, 250-300g) or Beagle Dogs.[1]

Fasting: Animals should be fasted overnight (12h) prior to dosing, with water ad libitum.[1]
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Group Route Dose (mg/kg)
Volume
(mL/kg)

Frequency

IV Group
Intravenous (Tail

Vein)
5 mg/kg 1 - 2 mL/kg Single Bolus

PO Group Oral Gavage 10 mg/kg 2 - 5 mL/kg Single Bolus

Experimental Workflow:

Dosing: Administer the compound using Vehicle A.

Sampling: Collect serial blood samples (0.2 mL) via jugular or tail vein cannulation.[1]

Timepoints: Pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.[1]

Processing: Centrifuge blood (3000 x g, 10 min, 4°C) to harvest plasma.

Analysis: Quantify A-790742 levels using LC-MS/MS.

B. Hyperbilirubinemia Safety Model
A-790742 is distinguished by its low potential to cause hyperbilirubinemia compared to

Atazanavir or Indinavir. This model validates that safety advantage.

Species: Gunn Rats (hereditary hyperbilirubinemia model) or C57BL/6 Mice.[1]

Duration: 5 to 7 Days (Repeat Dose).

Protocol Steps:

Baseline: Measure baseline total serum bilirubin on Day -1.

Treatment: Administer A-790742 at 30 - 100 mg/kg/day PO (QD or BID).[1]

Positive Control:[1] Atazanavir (30 mg/kg) or Indinavir (high dose) to induce bilirubin

elevation.[1]

Vehicle Control: Vehicle A alone.
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Monitoring: Monitor body weight daily.

Endpoint: On Day 5 or 7, collect serum 2-4 hours post-dose.

Assay: Measure Total Bilirubin using a standard clinical chemistry analyzer.

Success Criteria: A-790742 group should show statistically lower bilirubin elevation

compared to the Positive Control group.
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Figure 2: Experimental workflow for Pharmacokinetic (PK) and Safety (Bilirubin) assessment of

A-790742.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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